Cas no 649561-36-4 (1-Tridecyn-3-ol, (3R)-)

• Product Name: 1-Tridecyn-3-ol, (3R)-
• CAS No: 649561-36-4
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 411139
• PubChem ID: 71377835
• Update Time: 2025-04-19

1-Tridecyn-3-ol, (3R)- Chemical and Physical Properties

Names and Identifiers

• 1-Tridecyn-3-ol, (3R)-
• (r)-1-tridecyn-3-ol
• DTXSID20800463
• (3R)-TRIDEC-1-YN-3-OL
• 649561-36-4

• Inchi： 1S/C13H24O/c1-3-5-6-7-8-9-10-11-12-13(14)4-2/h2,13-14H,3,5-12H2,1H3/t13-/m0/s1
• InChI Key： NBXOZWAKVAGNDB-ZDUSSCGKSA-N
• SMILES： O[C@@H](C#C)CCCCCCCCCC

Computed Properties

• Exact Mass: 196.18282
• Monoisotopic Mass: 196.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23